Eprinomectin Eprinomectin Eprinomectin is a semi-synthetic GABA signaling potentiator used to inhibit bacterial infections. It causes neuromuscular paralysis in microbes and parasites.
Brand Name: Vulcanchem
CAS No.: 123997-26-2
VCID: VC0527305
InChI: InChI=1S/C49H73NO14/c1-25(2)43-28(5)17-18-48(64-43)23-35-20-34(63-48)16-15-27(4)44(26(3)13-12-14-33-24-57-46-42(52)29(6)19-36(47(53)60-35)49(33,46)54)61-40-22-38(56-11)45(31(8)59-40)62-39-21-37(55-10)41(30(7)58-39)50-32(9)51/h12-15,17-19,25-26,28,30-31,34-46,52,54H,16,20-24H2,1-11H3,(H,50,51)/b13-12-,27-15-,33-14-/t26-,28-,30-,31-,34+,35-,36-,37+,38-,39-,40-,41+,42+,43+,44-,45+,46+,48+,49+/m0/s1
SMILES: CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)C)OC7(C4)C=CC(C(O7)C(C)C)C)O
Molecular Formula: C49H73NO14
Molecular Weight: 900.1 g/mol

Eprinomectin

CAS No.: 123997-26-2

Inhibitors

VCID: VC0527305

Molecular Formula: C49H73NO14

Molecular Weight: 900.1 g/mol

Purity: >90% (or refer to the Certificate of Analysis)

Eprinomectin - 123997-26-2

CAS No. 123997-26-2
Product Name Eprinomectin
Molecular Formula C49H73NO14
Molecular Weight 900.1 g/mol
IUPAC Name N-[(2S,3R,4R,6S)-6-[(2S,3R,4S,6R)-6-[(1'R,2R,3S,4'S,6S,8'R,10'Z,12'S,13'S,14'Z,16'Z,20'R,21'R,24'S)-21',24'-dihydroxy-3,11',13',22'-tetramethyl-2'-oxo-2-propan-2-ylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-12'-yl]oxy-4-methoxy-2-methyloxan-3-yl]oxy-4-methoxy-2-methyloxan-3-yl]acetamide
Standard InChI InChI=1S/C49H73NO14/c1-25(2)43-28(5)17-18-48(64-43)23-35-20-34(63-48)16-15-27(4)44(26(3)13-12-14-33-24-57-46-42(52)29(6)19-36(47(53)60-35)49(33,46)54)61-40-22-38(56-11)45(31(8)59-40)62-39-21-37(55-10)41(30(7)58-39)50-32(9)51/h12-15,17-19,25-26,28,30-31,34-46,52,54H,16,20-24H2,1-11H3,(H,50,51)/b13-12-,27-15-,33-14-/t26-,28-,30-,31-,34+,35-,36-,37+,38-,39-,40-,41+,42+,43+,44-,45+,46+,48+,49+/m0/s1
Standard InChIKey WPNHOHPRXXCPRA-TVXIRPTOSA-N
Isomeric SMILES C[C@H]1/C=C\C=C/2\CO[C@H]3[C@@]2([C@@H](C=C([C@H]3O)C)C(=O)O[C@H]4C[C@@H](C/C=C(\[C@H]1O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)O[C@H]6C[C@H]([C@@H]([C@@H](O6)C)NC(=O)C)OC)OC)/C)O[C@]7(C4)C=C[C@@H]([C@H](O7)C(C)C)C)O
SMILES CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)C)OC7(C4)C=CC(C(O7)C(C)C)C)O
Canonical SMILES CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)C)OC7(C4)C=CC(C(O7)C(C)C)C)O
Appearance Solid powder
Description Eprinomectin is a semi-synthetic GABA signaling potentiator used to inhibit bacterial infections. It causes neuromuscular paralysis in microbes and parasites.
Purity >90% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Eprinex; Eprinomectin; MK 397; MK-397; MK397
Reference 1: Yu T, Shi YL, Cai JZ, Li CH, Lei MT, Pan BL, Wang M. Plasma kinetics, excretion in milk of eprinomectin, and its efficacy against Hypoderma spp. following topical administration in yaks. J Vet Pharmacol Ther. 2015 Dec;38(6):563-8. doi: 10.1111/jvp.12221. Epub 2015 Feb 26. PubMed PMID: 25728454.
2: Zhang D, Zhang K, Gao J, Liu J, Shahzad M, Han Z, Nabi F, Li K, Li J. Anthelmintic efficacy, plasma and milk kinetics of eprinomectin following topical and subcutaneous administration to yaks (Bos grumniens). Exp Parasitol. 2015 Jun;153:17-21. doi: 10.1016/j.exppara.2015.02.010. Epub 2015 Feb 25. PubMed PMID: 25725422.
3: Kvaternick V, Kellermann M, Knaus M, Rehbein S, Rosentel J. Pharmacokinetics and metabolism of eprinomectin in cats when administered in a novel topical combination of fipronil, (S)-methoprene, eprinomectin and praziquantel. Vet Parasitol. 2014 Apr 28;202(1-2):2-9. doi: 10.1016/j.vetpar.2014.02.031. PubMed PMID: 24703069.
4: Badie C, Lespine A, Devos J, Sutra JF, Chartier C. Kinetics and anthelmintic efficacy of topical eprinomectin when given orally to goats. Vet Parasitol. 2015 Apr 15;209(1-2):56-61. doi: 10.1016/j.vetpar.2015.02.013. Epub 2015 Feb 20. PubMed PMID: 25744609.
5: Rehbein S, Kellermann M, Wehner TA. Pharmacokinetics and anthelmintic efficacy of topical eprinomectin in goats prevented from grooming. Parasitol Res. 2014 Nov;113(11):4039-44. doi: 10.1007/s00436-014-4072-9. Epub 2014 Aug 9. PubMed PMID: 25106840.
6: Soll MD, Kunkle BN, Royer GC, Yazwinski TA, Baggott DG, Wehner TA, Yoon S, Cramer LG, Rehbein S. An eprinomectin extended-release injection formulation providing nematode control in cattle for up to 150 days. Vet Parasitol. 2013 Mar 1;192(4):313-20. doi: 10.1016/j.vetpar.2012.11.037. Epub 2012 Dec 5. PubMed PMID: 23273777.
7: Rehbein S, Holste JE, Smith LL, Lloyd JL. The efficacy of eprinomectin extended-release injection against Hypoderma spp. (Diptera: Oestridae) in cattle. Vet Parasitol. 2013 Mar 1;192(4):353-8. doi: 10.1016/j.vetpar.2012.11.042. Epub 2012 Dec 5. PubMed PMID: 23273587.
8: Yadav A, Katoch R, Godara R, Sood S, Katoch M, Ahamed I. Field efficacy of minidosed pour-on ivermectin and eprinomectin against goat warble fly infestation by Przhevalskiana silenus. Trop Anim Health Prod. 2014 Mar;46(3):537-9. doi: 10.1007/s11250-013-0526-9. Epub 2014 Jan 4. PubMed PMID: 24390793.
9: Kunkle BN, Williams JC, Johnson EG, Stromberg BE, Yazwinski TA, Smith LL, Yoon S, Cramer LG. Persistent efficacy and production benefits following use of extended-release injectable eprinomectin in grazing beef cattle under field conditions. Vet Parasitol. 2013 Mar 1;192(4):332-7. doi: 10.1016/j.vetpar.2012.11.039. Epub 2012 Dec 5. PubMed PMID: 23273778.
10: Knaus M, Abu-Madi MA, Ibarra-Velarde F, Kok DJ, Kusi I, Postoli R, Chester ST, Rosentel J, Alva R, Irwin J, Visser M, Winter R, Rehbein S. Efficacy of a novel topical fipronil, (S)-methoprene, eprinomectin and praziquantel combination against naturally acquired intestinal nematode and cestode infections in cats. Vet Parasitol. 2014 Apr 28;202(1-2):18-25. doi: 10.1016/j.vetpar.2014.02.033. PubMed PMID: 24703071.
11: Rambozzi L, Rossi L, Min AR, Osella L, Bellardi S, Marchetti R, Pollicino P. Efficacy and safety of topical eprinomectin to control Myocoptes musculinus infestation in mice. Rev Bras Parasitol Vet. 2014 Apr-Jun;23(2):244-7. PubMed PMID: 25054506.
12: Rehbein S, Baggott DG, Johnson EG, Kunkle BN, Yazwinski TA, Yoon S, Cramer LG, Soll MD. Nematode burdens of pastured cattle treated once at turnout with eprinomectin extended-release injection. Vet Parasitol. 2013 Mar 1;192(4):321-31. doi: 10.1016/j.vetpar.2012.11.038. Epub 2012 Dec 5. PubMed PMID: 23273928.
13: Rehbein S, Baggott DG, Royer GC, Yoon S, Cramer LG, Soll MD. Therapeutic efficacy of eprinomectin extended-release injection against induced infections of developing (fourth-stage larvae) and adult nematode parasites of cattle. Vet Parasitol. 2013 Mar 1;192(4):338-45. doi: 10.1016/j.vetpar.2012.11.040. Epub 2012 Dec 7. PubMed PMID: 23273929.
14: Murri S, Knubben-Schweizer G, Torgerson P, Hertzberg H. Frequency of eprinomectin resistance in gastrointestinal nematodes of goats in canton Berne, Switzerland. Vet Parasitol. 2014 Jun 16;203(1-2):114-9. doi: 10.1016/j.vetpar.2014.02.052. Epub 2014 Mar 7. PubMed PMID: 24661808.
15: Hunter JS 3rd, Yoon S, Yazwinski TA, Williams JC, Rehbein S. The efficacy of eprinomectin extended-release injection against naturally acquired nematode parasites of cattle, with special regard to inhibited fourth-stage Ostertagia larvae. Vet Parasitol. 2013 Mar 1;192(4):346-52. doi: 10.1016/j.vetpar.2012.11.041. Epub 2012 Dec 5. PubMed PMID: 23273781.
16: Litskas VD, Karamanlis XN, Batzias GC, Kamarianos AP. Sorption of the antiparasitic drug eprinomectin in three soils. Chemosphere. 2011 Jan;82(2):193-8. doi: 10.1016/j.chemosphere.2010.10.024. Epub 2010 Nov 4. PubMed PMID: 21055791.
17: Knaus M, Chester ST, Rosentel J, Kühnert A, Rehbein S. Efficacy of a novel topical combination of fipronil, (S)-methoprene, eprinomectin and praziquantel against larval and adult stages of the cat lungworm, Aelurostrongylus abstrusus. Vet Parasitol. 2014 Apr 28;202(1-2):64-8. doi: 10.1016/j.vetpar.2014.02.042. PubMed PMID: 24703080.
18: Rehbein S, Visser M, Kellermann M, Letendre L. Reevaluation of efficacy against nematode parasites and pharmacokinetics of topical eprinomectin in cattle. Parasitol Res. 2012 Sep;111(3):1343-7. doi: 10.1007/s00436-012-2970-2. Epub 2012 May 26. PubMed PMID: 22638921.
19: Visser M, Löwenstein M, Yoon S, Rehbein S. The treatment of bovine sarcoptic mange (Sarcoptes scabiei var. bovis) using eprinomectin extended-release injection. Vet Parasitol. 2013 Mar 1;192(4):359-64. doi: 10.1016/j.vetpar.2012.11.043. Epub 2012 Dec 5. PubMed PMID: 23273586.
20: Avcioglu H, Balkaya I. Efficacy of eprinomectin against Toxocara vitulorum in calves. Trop Anim Health Prod. 2011 Feb;43(2):283-6. doi: 10.1007/s11250-010-9699-7. Epub 2010 Oct 7. PubMed PMID: 20927587.
PubChem Compound 6450531
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator